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Compound of Interest

3-Hydroxy-2-(1-
Compound Name:
imidazolyl)propanoic Acid

Cat. No.: B2988810

Complete Safety & Handling Guide: 3-Hydroxy-2-(1-
imidazolyl)propanoic Acid

This guide provides a comprehensive operational framework for the safe handling, use, and
disposal of 3-Hydroxy-2-(1-imidazolyl)propanoic Acid. As a molecule combining the
functionalities of an imidazole ring, a carboxylic acid, and an alpha-hydroxyl group, its handling
requires a nuanced understanding of its potential hazards. This document is designed for
researchers, scientists, and drug development professionals, offering field-proven insights to
ensure laboratory safety and experimental integrity.

Hazard Assessment: A Chemically-Informed
Approach

A specific Safety Data Sheet (SDS) for 3-Hydroxy-2-(1-imidazolyl)propanoic Acid is not
readily available. Therefore, a robust safety protocol must be derived from the known hazards
of its constituent chemical classes: imidazoles, carboxylic acids, and alpha-hydroxy acids. This
approach allows us to anticipate and mitigate risks authoritatively.

The primary hazards are associated with the imidazole moiety, which is known to be corrosive,
and the acidic nature of the propanoic acid group.[1][2][3] Structurally similar compounds, such
as 3-(1H-imidazol-1-yl)propanoic acid and 3-(1H-Imidazol-2-yl)propanoic acid hydrochloride,
are confirmed to cause skin irritation, serious eye damage, and respiratory irritation.[4][5]
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irritation.[4][5][6][ 7]

o Harmful if swallowed. ) ) )
Acute Toxicity (Oral) Ingestion Imidazole Ring
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Core PPE Protocol: The 4-Point Barrier System

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory. Each
component serves a specific purpose, creating a comprehensive barrier between the
researcher and the chemical.

Eye and Face Protection

Standard safety glasses are insufficient. The corrosive potential of this compound necessitates
superior protection.

e Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles must be worn at all
times.

e Best Practice: When handling larger quantities (>1g) or when there is a significant risk of
splashing, use a full-face shield in conjunction with chemical splash goggles. This provides a

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_1H-imidazol-1-yl_propanoic-acid
https://aksci.com/sds/9248BB_SDS.pdf
https://www.cpachem.com/msds?num=SB67018&dnl=sd_-_3-%283-Hydroxyphenyl%29propionic_acid_%5BCAS_621-54-5%5D_%28SB67018%29_%28EU%29.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5bmZucHFvajR6Z3Q1bW1jem52czBwZnU2cmNyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lVNTc2XzUwMy02Ni0yXzMtSHlkcm94eXByb3Bpb25pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJVTU3Nl81MDMtNjYtMl8zLUh5ZHJveHlwcm9waW9uaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--4e581b1febf2c30fa32baeaef59ccd6f8e036d01/MetaSci_MSIU576_503-66-2_3-Hydroxypropionic%20acid.pdf
https://store.apolloscientific.co.uk/storage/msds/BID0565_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_1H-imidazol-1-yl_propanoic-acid
https://aksci.com/sds/9248BB_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5bmZucHFvajR6Z3Q1bW1jem52czBwZnU2cmNyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lVNTc2XzUwMy02Ni0yXzMtSHlkcm94eXByb3Bpb25pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJVTU3Nl81MDMtNjYtMl8zLUh5ZHJveHlwcm9waW9uaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--4e581b1febf2c30fa32baeaef59ccd6f8e036d01/MetaSci_MSIU576_503-66-2_3-Hydroxypropionic%20acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_1H-imidazol-1-yl_propanoic-acid
https://aksci.com/sds/9248BB_SDS.pdf
https://www.cpachem.com/msds?num=SB67018&dnl=sd_-_3-%283-Hydroxyphenyl%29propionic_acid_%5BCAS_621-54-5%5D_%28SB67018%29_%28EU%29.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5bmZucHFvajR6Z3Q1bW1jem52czBwZnU2cmNyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lVNTc2XzUwMy02Ni0yXzMtSHlkcm94eXByb3Bpb25pYyBhY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJVTU3Nl81MDMtNjYtMl8zLUh5ZHJveHlwcm9waW9uaWMlMjBhY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--4e581b1febf2c30fa32baeaef59ccd6f8e036d01/MetaSci_MSIU576_503-66-2_3-Hydroxypropionic%20acid.pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_1H-imidazol-1-yl_propanoic-acid
https://aksci.com/sds/9248BB_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2988810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

secondary barrier protecting the entire face.[8]

Skin and Body Protection

Protecting the skin from incidental contact is critical to prevent irritation and potential burns.

e Lab Coat: A flame-retardant laboratory coat is mandatory. Ensure it is fully buttoned with
sleeves rolled down.

» Clothing: Wear long pants and closed-toe shoes. No part of the leg or foot should be
exposed.

Hand Protection

Hands are the most likely point of direct contact. Glove selection and use are paramount.

¢ Glove Type: Chemical-resistant nitrile gloves are the primary recommendation. Always
inspect gloves for tears or pinholes before use.[3][9]

* Glove Technique: For procedures with a higher risk of splash, consider double-gloving. When
removing gloves, use a proper technique that avoids touching the outer contaminated
surface with bare skin. Contaminated gloves must be disposed of as hazardous waste.[10]

Respiratory Protection

The primary method of respiratory protection is an engineering control.

» Engineering Control: All handling of solid 3-Hydroxy-2-(1-imidazolyl)propanoic Acid,
including weighing and solution preparation, must be conducted inside a certified chemical
fume hood to prevent inhalation of airborne particulates.[8]

» Respiratory PPE: A respirator (e.g., N95) may be required for spill cleanup outside of a fume
hood, as dictated by your institution's environmental health and safety (EHS) department.

Workflow for PPE Donning & Doffing

The sequence of putting on and removing PPE is as critical as the equipment itself to prevent
cross-contamination.
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Donning Sequence (Clean Area) Doffing Sequence (At Exit)

1. Gloves 2. Goggles & Wash Hands
(Contaminated) Face Shield 3. Lab Coat > Thoroughly

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Operational and Disposal Plans
Step-by-Step Handling Protocol

» Preparation: Designate a specific area within a chemical fume hood for the procedure.
Ensure all necessary equipment (spatulas, weigh paper, glassware, solvents) is inside the
hood before starting.

» Weighing: Tare the balance with a weigh boat or paper. Carefully dispense the solid
compound using a clean spatula, minimizing the creation of dust. Keep the container sealed
when not in use.[5]

o Dissolution: Add the solvent to the vessel containing the weighed solid. Do not add the solid
to the solvent, as this can increase the risk of splashing. Use a magnetic stirrer for
dissolution where appropriate.

o Post-Handling: After the procedure, decontaminate any non-disposable equipment that came
into contact with the chemical. Wipe down the work surface inside the fume hood with an
appropriate cleaning agent.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[1][3]

e Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15-30 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
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medical attention.[1][3][7]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5]

o Spill Management: For a small spill inside a fume hood, absorb the material with an inert,
non-combustible absorbent (e.g., sand or vermiculite).[8] Collect the material into a sealed,
labeled container for hazardous waste. Do not allow the material to enter drains.[11][12]

Waste Disposal Plan

Due to its hazardous nature, 3-Hydroxy-2-(1-imidazolyl)propanoic Acid and any materials
contaminated with it must be treated as hazardous waste.[2][12]

e Solid Waste: Collect all waste solid, contaminated weigh paper, and used gloves in a clearly
labeled, sealed hazardous waste container.

o Liquid Waste: Collect any solutions containing the compound in a separate, labeled
hazardous waste container. Do not mix with other waste streams unless compatibility has
been confirmed.

o Disposal: All waste must be disposed of through your institution's EHS department in
accordance with local, state, and federal regulations.[1][11]

By adhering to this comprehensive guide, researchers can confidently handle 3-Hydroxy-2-(1-
imidazolyl)propanoic Acid, ensuring personal safety and preserving the integrity of their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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